Cas no 495417-31-7 (Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate)

Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate is a synthetic isoxazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure combines a methoxyphenyl group with a methylisoxazole core, imparting stability and reactivity for use as a versatile intermediate. The compound exhibits favorable solubility in organic solvents, facilitating its incorporation into complex synthetic pathways. Its ester functionality allows for further derivatization, making it valuable in the development of bioactive molecules. The methoxy group enhances electron density, influencing reactivity in cross-coupling and cyclization reactions. This compound is particularly useful in medicinal chemistry for designing potential therapeutic agents due to its balanced lipophilicity and structural modularity.
Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate structure
495417-31-7 structure
Product Name:Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate
CAS No:495417-31-7
MF:C14H15NO4
MW:261.273204088211
MDL:MFCD09756448
CID:1524726
Update Time:2025-06-08

Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-methoxyphenyl)-5-methyl-1,2-oxazole-4-carboxylate
    • Ethyl 3-(4-Methoxyphenyl)-5-methylisoxazole-4-carboxylate
    • 4-CARBOXYLATE
    • 4-Isoxazolecarboxylic acid, 3-(4-methoxyphenyl)-5-methyl-, ethyl ester
    • HMS1625A14
    • 6714AJ
    • TRA0046156
    • SY028326
    • Ethyl3-(4-Methoxyphenyl)-5-methylisoxazole-4-carboxylate
    • Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate
    • MDL： MFCD09756448
    • Inchi： 1S/C14H15NO4/c1-4-18-14(16)12-9(2)19-15-13(12)10-5-7-11(17-3)8-6-10/h5-8H,4H2,1-3H3
    • InChI Key： MUYXCIVUXOZRPE-UHFFFAOYSA-N
    • SMILES： O1C(C)=C(C(=O)OCC)C(C2C=CC(=CC=2)OC)=N1

Computed Properties

  • Exact Mass: 261.10000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Topological Polar Surface Area: 61.6

Experimental Properties

  • PSA: 61.56000
  • LogP: 2.83530

Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E941368-10mg
Ethyl 3-(4-Methoxyphenyl)-5-methylisoxazole-4-carboxylate
 495417-31-7
10mg
 $ 50.00 2022-06-05
TRC
E941368-50mg
Ethyl 3-(4-Methoxyphenyl)-5-methylisoxazole-4-carboxylate
 495417-31-7
50mg
 $ 115.00 2022-06-05
TRC
E941368-100mg
Ethyl 3-(4-Methoxyphenyl)-5-methylisoxazole-4-carboxylate
 495417-31-7
100mg
 $ 185.00 2022-06-05
Chemenu
CM315793-5g
ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate
 495417-31-7 95%
5g
 $626 2021-08-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E38070-1g
Ethyl 3-(4-methoxyphenyl)-5-methyl-1,2-oxazole-4-carboxylate
 495417-31-7 95%
1g
 ¥3009.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E38070-250mg
Ethyl 3-(4-methoxyphenyl)-5-methyl-1,2-oxazole-4-carboxylate
 495417-31-7 95%
250mg
 ¥1169.0 2023-09-08
abcr
AB334766-250 mg
Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate, 95%; .
 495417-31-7 95%
250mg
 €197.40 2023-06-21
abcr
AB334766-1 g
Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate, 95%; .
 495417-31-7 95%
1g
 €423.60 2023-06-21
Chemenu
CM315793-1g
ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate
 495417-31-7 95%
1g
 $*** 2023-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D851328-1g
Ethyl 3-(4-Methoxyphenyl)-5-methylisoxazole-4-carboxylate
 495417-31-7 ≥95%
1g
 1,799.10 2021-05-17

Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate Production Method

Ethyl 3-(4-methoxyphenyl)-5-methylisoxazole-4-carboxylate Related Literature

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